Cas no 926032-07-7 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 926032-07-7
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6265650
• PubChem ID: 18571631
• Update Time: 2025-05-30

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2,4,6-trimethylbenzenesulfonamide
• F2277-0121
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzenesulfonamide
• AKOS024635638
• 926032-07-7

• Inchi： 1S/C20H24N2O4S/c1-5-22-8-9-26-18-7-6-16(12-17(18)20(22)23)21-27(24,25)19-14(3)10-13(2)11-15(19)4/h6-7,10-12,21H,5,8-9H2,1-4H3
• InChI Key： CPMREMNMQMNABX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NC1C=CC2=C(C=1)C(N(CC)CCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide

Research Briefing on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide (CAS: 926032-07-7)

In recent years, the compound N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide (CAS: 926032-07-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepin and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. The compound's structural complexity, particularly the benzoxazepin core, presents both challenges and opportunities for medicinal chemists aiming to develop derivatives with improved pharmacokinetic properties.

Recent mechanistic studies have elucidated the compound's interaction with specific protein targets, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and certain kinases, suggesting its potential as a multi-target therapeutic agent. These findings are supported by molecular docking studies, which highlight the compound's high affinity for the active sites of these proteins.

Preclinical evaluations of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide have shown promising results in animal models of inflammation and cancer. For instance, in a murine model of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation. Similarly, in xenograft models of certain cancers, it exhibited potent antitumor activity with minimal toxicity. These results underscore its potential as a lead compound for further drug development.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is exploring the development of prodrugs and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,4,6-trimethylbenzene-1-sulfonamide represents a promising candidate for therapeutic intervention in inflammation and oncology. Its unique chemical structure and multi-target mechanism of action provide a strong foundation for future research. Continued efforts in synthetic chemistry, mechanistic studies, and preclinical evaluations will be crucial in realizing its full therapeutic potential.